Cas no 2228527-99-7 (2-{1-2-(propan-2-yl)phenylcyclobutyl}acetic acid)

2-{1-[2-(Propan-2-yl)phenyl]cyclobutyl}acetic acid is a cyclobutane-derived carboxylic acid featuring a substituted phenyl group at the 1-position and an acetic acid moiety. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The cyclobutyl ring enhances rigidity, while the isopropyl-substituted phenyl group contributes to lipophilicity, potentially improving bioavailability in drug design. The acetic acid functionality allows for further derivatization, enabling applications in peptide coupling or metal coordination chemistry. Its well-defined molecular architecture supports precise structural modifications, making it useful for exploring structure-activity relationships in medicinal chemistry or as a building block for advanced materials.
2-{1-2-(propan-2-yl)phenylcyclobutyl}acetic acid structure
2228527-99-7 structure
Product Name:2-{1-2-(propan-2-yl)phenylcyclobutyl}acetic acid
CAS No:2228527-99-7
MF:C15H20O2
MW:232.318104743958
CID:6111090
PubChem ID:165691021
Update Time:2025-05-20

2-{1-2-(propan-2-yl)phenylcyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-2-(propan-2-yl)phenylcyclobutyl}acetic acid
    • EN300-1769749
    • 2-{1-[2-(propan-2-yl)phenyl]cyclobutyl}acetic acid
    • 2228527-99-7
    • Inchi: 1S/C15H20O2/c1-11(2)12-6-3-4-7-13(12)15(8-5-9-15)10-14(16)17/h3-4,6-7,11H,5,8-10H2,1-2H3,(H,16,17)
    • InChI Key: WZKTXTRUFHRZHN-UHFFFAOYSA-N
    • SMILES: OC(CC1(C2C=CC=CC=2C(C)C)CCC1)=O

Computed Properties

  • Exact Mass: 232.146329876g/mol
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3Ų

2-{1-2-(propan-2-yl)phenylcyclobutyl}acetic acid Pricemore >>

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Additional information on 2-{1-2-(propan-2-yl)phenylcyclobutyl}acetic acid

A Comprehensive Overview of 2-{1-2-(Propan-2-Yl)Phenylcyclobutyl}Acetic Acid (CAS No. 2228527-99-7)

The compound CAS No. 2, 1 , commonly referred to as 1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, with its unique structure, has garnered attention from researchers due to its cyclobutane ring and propan- group, which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of cyclobutane rings in organic chemistry, particularly in the context of drug design. The presence of a phenyl group attached to the cyclobutane ring in this compound adds another layer of complexity and functionality. This structural feature not only enhances the molecule's stability but also opens up possibilities for interactions with biological systems.

The synthesis of CAS No. 1 involves a multi-step process that includes the formation of the cyclobutane ring and subsequent functionalization with the phenyl and propan groups. Researchers have employed various methodologies, including thermal cyclization and transition-metal-catalyzed reactions, to achieve this synthesis efficiently. The choice of synthesis method significantly impacts the yield and purity of the final product, making it a critical area of investigation.

In terms of applications, CAS No. 1 has shown promise in the field of medicinal chemistry. Its ability to modulate cellular pathways makes it a potential candidate for drug development. Recent studies have explored its role as a modulator in signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to interact with specific receptors has been attributed to its unique structure, particularly the arrangement of its substituents around the cyclobutane ring.

The biological activity of CAS No. 1 is further influenced by its stereochemistry. The configuration of the substituents around the cyclobutane ring plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing the compound's therapeutic potential.

In addition to its medicinal applications, CAS No. 1 has also been studied for its potential use in materials science. Its rigid structure and unique electronic properties make it a candidate for applications in polymer chemistry and nanotechnology. Researchers are exploring its use as a building block for constructing advanced materials with tailored properties.

The study of CAS No. 1 has also led to advancements in computational chemistry. Advanced modeling techniques have been employed to predict the compound's behavior under various conditions, providing valuable insights into its stability and reactivity. These computational studies complement experimental work, enabling researchers to design more efficient synthesis routes and predict biological activity accurately.

In conclusion, CAS No. 1, or , is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.

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